Cas no 1491-10-7 (Benzo[f][1]benzothieno[3,2-b]quinoline(7CI,8CI,9CI))

Benzo[f][1]benzothieno[3,2-b]quinoline(7CI,8CI,9CI) structure
1491-10-7 structure
Product Name:Benzo[f][1]benzothieno[3,2-b]quinoline(7CI,8CI,9CI)
CAS No:1491-10-7
MF:C19H11NS
MW:285.362343072891
CID:165505
PubChem ID:73890
Update Time:2025-04-19

Benzo[f][1]benzothieno[3,2-b]quinoline(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[f][1]benzothieno[3,2-b]quinoline
    • Benzo[f][1]benzothieno[3,2-b]quinoline(7CI,8CI,9CI)
    • benzo[f]benzo[4,5]thieno[3,2-b]quinoline
    • BRN 1124945
    • 1491-10-7
    • 10-thia-2-azapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-1,3(11),4,6,8,12,14,16,18,20-decaene
    • Benzo(f)(1)benzothieno(3,2-b)quinoline
    • Naphtho(1,2-e)thianaphtheno(3,2-b)pyridine
    • DTXSID00164171
    • Inchi: 1S/C19H11NS/c1-2-6-13-12(5-1)9-10-16-15(13)11-18-19(20-16)14-7-3-4-8-17(14)21-18/h1-11H
    • InChI Key: VXAKDCGUCHZXLG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=C1C(C=CC3C=CC=CC1=3)=N2

Computed Properties

  • Exact Mass: 285.06133
  • Monoisotopic Mass: 285.06122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.2067 (rough estimate)
  • Boiling Point: 533.2°Cat760mmHg
  • Flash Point: 266.6°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 12.89
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